BE“GHE Foundational & Exploratory

Check Availability & Pricing

An In-Depth Technical Guide to 2-
(Benzyloxy)benzamide

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: 2-(Benzyloxy)benzamide

Cat. No.: B181275

This guide provides a comprehensive technical overview of 2-(Benzyloxy)benzamide, a
versatile chemical intermediate with significant potential in medicinal chemistry and materials
science. Intended for researchers, scientists, and professionals in drug development, this
document synthesizes critical data on its synthesis, characterization, and applications,
grounded in established scientific literature.

Core Introduction and Chemical Identity

2-(Benzyloxy)benzamide, also known as 2-(phenylmethoxy)benzamide, is an aromatic amide
distinguished by a benzyloxy group ortho to the carboxamide functionality. This structural motif
imparts unique chemical properties that make it a valuable precursor in the synthesis of more
complex molecules.

CAS Number: 29579-11-1[1][2][3]
Molecular Formula: C1aH13NO2[1][4]

Molecular Weight: 227.26 g/mol [1]

Structural Representation:

Caption: Chemical structure of 2-(Benzyloxy)benzamide.

Physicochemical Properties:
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Property Value Source

IUPAC Name 2-(phenylmethoxy)benzamide [1]

1S/C14H13NO2/c15-14(16)12-
InChl 8-4-5-9-13(12)17-10-11-6-2-1- [1]
3-7-11/h1-9H,10H2,(H2,15,16)

HHKNJUHXNDIVFN-
InChlKey [1]
UHFFFAOYSA-N

C1=CC=C(C=C1l)CcOC2=CC=

SMILES [1]
CC=C2C(=O)N

Physical State Solid [Vertex Al Search]

LogP 2.1904 [4]

Synthesis and Mechanistic Insights

The synthesis of 2-(Benzyloxy)benzamide can be achieved through several established
routes. A common and effective method involves the reaction of a suitable acid chloride with
ammonia, a process known as ammonolysis.[5]

General Synthetic Workflow:

Ammonolysis or
Coupling with Ammonia Source

Starting Materials:
- Salicylamide
- Benzyl Halide

Amidation of Carboxylic Acid Derivative 2-(Benzyloxy)benzamide

Click to download full resolution via product page

Caption: Generalized synthetic workflow for 2-(Benzyloxy)benzamide.

Detailed Experimental Protocol: Synthesis from 2-
(Benzyloxy)benzoyl Chloride

This protocol is based on the general principles of Schotten-Baumann reactions, adapted for
the synthesis of benzamide derivatives.[6]
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Materials:

e 2-(Benzyloxy)benzoyl chloride

e Concentrated ammonium hydroxide (25%)
« Distilled water

* Ice bath

e Magnetic stirrer and stir bar

e Bichner funnel and filter paper
Procedure:

» Reaction Setup: In a well-ventilated fume hood, place a conical flask containing 25 mL of
concentrated ammonium hydroxide into an ice bath to cool.

» Addition of Acid Chloride: While vigorously stirring the cooled ammonia solution, slowly add
2-(Benzyloxy)benzoyl chloride dropwise. The reaction is exothermic, and maintaining a low
temperature is crucial to minimize side reactions.

o Reaction and Precipitation: A white precipitate of 2-(Benzyloxy)benzamide will form upon
the addition of the acid chloride.[6] Continue stirring for an additional 15-20 minutes after the
addition is complete to ensure the reaction goes to completion.[5]

« |solation of Product: Filter the crude product using a Blichner funnel. Wash the precipitate
with cold distilled water to remove any unreacted ammonia and ammonium chloride.

 Purification (Recrystallization): The crude product can be further purified by recrystallization
from a suitable solvent system, such as ethanol/water, to yield a crystalline solid.

e Drying: Dry the purified product in a vacuum oven at a moderate temperature.

Causality in Experimental Choices: The use of an ice bath and slow addition of the acid
chloride are critical for controlling the exothermicity of the reaction and preventing the
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hydrolysis of the acid chloride. Vigorous stirring ensures efficient mixing of the reactants,
maximizing the yield.

Analytical Characterization

A comprehensive characterization of 2-(Benzyloxy)benzamide is essential to confirm its
identity and purity. The following techniques are typically employed:

Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR provide detailed
information about the molecular structure.

Mass Spectrometry (MS): Confirms the molecular weight of the compound.

Infrared (IR) Spectroscopy: Identifies the characteristic functional groups, such as the amide
C=0 and N-H stretches, and the ether C-O bond.

Melting Point Analysis: A sharp melting point range is indicative of high purity.

Applications in Research and Development

2-(Benzyloxy)benzamide and its derivatives have emerged as promising scaffolds in drug
discovery, particularly in the development of neuroprotective agents.

Neuroprotective Agents for Ischemic Stroke:

Recent studies have highlighted the potential of benzyloxy benzamide derivatives as inhibitors
of the postsynaptic density protein 95 (PSD95)-neuronal nitric oxide synthase (nNOS) protein-
protein interaction.[7] This interaction is a key pathogenic pathway in the neuronal damage
caused by ischemic stroke.[7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

¢ 1. 2-(Benzyloxy)benzamide | C14H13NO2 | CID 296051 - PubChem
[pubchem.ncbi.nim.nih.gov]
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e 2.2-(BENZYLOXY)BENZAMIDE CAS#: 29579-11-1 [chemicalbook.com]
e 3. 2-(BENZYLOXY)BENZAMIDE | 29579-11-1 [chemicalbook.com]

e 4. Compound 2-(benzyloxy)benzamide - Chemdiv [chemdiv.com]

e 5. globalconference.info [globalconference.info]

e 6. youtube.com [youtube.com]

o 7. Discovery of benzyloxy benzamide derivatives as potent neuroprotective agents against
ischemic stroke - PubMed [pubmed.nchbi.nim.nih.gov]

 To cite this document: BenchChem. [An In-Depth Technical Guide to 2-
(Benzyloxy)benzamide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b181275#2-benzyloxy-benzamide-cas-number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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